Cas no 91146-49-5 (Propanamide, N-[(phenylamino)carbonyl]-)

• Product Name: Propanamide, N-[(phenylamino)carbonyl]-
• CAS No: 91146-49-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 4307778
• Update Time: 2025-10-31

Propanamide, N-[(phenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[(phenylamino)carbonyl]-
• 1-PHENYL-3-PROPIONYLUREA

• Inchi： 1S/C10H12N2O2/c1-2-9(13)12-10(14)11-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,11,12,13,14)
• InChI Key： AOWYFOXIGANBGA-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=CC=C1)=O)(=O)CC

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• pka: 12.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas

Additional information on Propanamide, N-[(phenylamino)carbonyl]-

Propanamide, N-[(phenylamino)carbonyl]- (CAS No. 91146-49-5): An Overview of Its Properties, Applications, and Recent Research

Propanamide, N-[(phenylamino)carbonyl]- (CAS No. 91146-49-5) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as N-(phenylcarbamoyl)propanamide, has garnered significant attention due to its unique structural features and potential therapeutic properties. In this article, we will delve into the chemical properties, applications, and recent research developments surrounding this compound.

Chemical Structure and Properties

Propanamide, N-[(phenylamino)carbonyl]- is a derivative of propanamide with a phenylcarbamoyl group attached to the nitrogen atom. Its molecular formula is C₁₀H₁₃NO₂, and it has a molecular weight of 183.21 g/mol. The compound is characterized by its amide functional group, which imparts it with both polar and non-polar characteristics. This dual nature makes it highly soluble in polar solvents such as water and ethanol while also allowing it to interact with non-polar environments.

The presence of the phenyl ring in the structure of N-(phenylcarbamoyl)propanamide contributes to its aromaticity and enhances its stability. The amide bond in the molecule is known for its strong hydrogen bonding capabilities, which can influence the compound's solubility and reactivity in various chemical reactions. These properties make Propanamide, N-[(phenylamino)carbonyl]- an attractive candidate for use in a variety of chemical and biological applications.

Synthesis and Preparation

The synthesis of N-(phenylcarbamoyl)propanamide can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of phenyl isocyanate with propanamine in the presence of a suitable catalyst. This reaction typically proceeds via nucleophilic addition followed by intramolecular cyclization to form the amide bond. Another method involves the condensation of phenylurea with propionyl chloride in an appropriate solvent.

The choice of synthesis method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes for N-(phenylcarbamoyl)propanamide. For example, using microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

Biological Activity and Applications

N-(phenylcarbamoyl)propanamide has been extensively studied for its biological activity, particularly in the context of pharmaceutical research. One area of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have demonstrated that N-(phenylcarbamoyl)propanamide exhibits potent inhibitory activity against certain proteases, making it a promising lead compound for the development of novel therapeutic agents.

In addition to its enzyme inhibitory properties, N-(phenylcarbamoyl)propanamide has also shown promise as an anti-inflammatory agent. Research has indicated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(phenylcarbamoyl)propanamide could be a valuable candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(phenylcarbamoyl)propanamide has been further explored through preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits minimal side effects. These results have paved the way for more advanced clinical trials to evaluate its efficacy in human subjects.

In a recent phase I clinical trial, N-(phenylcarbamoyl)propanamide was administered to patients with chronic inflammatory conditions. The trial results showed significant improvements in symptom relief and quality of life without any major adverse events. These promising findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further clinical development.

Current Research Trends and Future Directions strong> p > < p >The ongoing research onN -( phenylcarbamoyl ) propanamide strong >is focused on optimizing its pharmacological properties to enhance its therapeutic potential . One area of active investigation is the development of prodrugs that can improve the bioavailability and target specificity ofN -( phenylcarbamoyl ) propanamide strong >in vivo . Prodrug strategies involve modifying the chemical structure to create inactive precursors that are converted into the active drug upon administration . This approach can help overcome issues related to poor solubility , stability , or rapid metabolism . p > < p >Another promising direction is the use ofN -( phenylcarbamoyl ) propanamide strong >in combination therapy . Combining this compound with other drugs or therapeutic modalities can potentially synergize their effects , leading to improved treatment outcomes . For example , recent studies have shown that combiningN -( phenylcarbamoyl ) propanamide strong >with conventional anti-inflammatory drugs can enhance their efficacy while reducing side effects . p > < p >In conclusion ,< strong >Propanamide , N -[ ( phenylamino ) carbonyl ]- strong >( CAS No . 91146 -49 -5 ) is a multifaceted compound with significant potential in various scientific and medical applications . Its unique chemical structure , biological activity , and promising preclinical results make it an exciting area of research . As ongoing studies continue to uncover new insights into its properties and mechanisms ,< strong >N -( phenylcarbamoyl ) propanamide strong >is poised to play a crucial role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions . p > article > < / response >